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Compound of Interest

Compound Name: Br-PEG4-THP

Cat. No.: B8236500

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information and handling protocols for
Bromo-PEG4-tetrahydropyran (Br-PEG4-THP), a bifunctional crosslinker increasingly utilized in
the synthesis of Proteolysis Targeting Chimeras (PROTACS). Given the reactive nature of this
compound, a thorough understanding of its properties and adherence to strict safety measures
are paramount for laboratory personnel.

Chemical and Physical Properties

Br-PEG4-THP is a polyethylene glycol (PEG)-based linker containing a terminal bromide and a
tetrahydropyran (THP) protecting group. The presence of the PEG chain enhances the
solubility and pharmacokinetic properties of the resulting PROTAC molecule. The bromide
serves as a reactive handle for nucleophilic substitution, while the THP group protects a
hydroxyl functionality which can be deprotected for further conjugation.
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Property Value Source
CAS Number 1803547-60-5 [11[2][3]
Molecular Formula C13H25BroO5
Molecular Weight 341.24 g/mol

2-[2-[2-[2-(2-
IUPAC Name bromoethoxy)ethoxylethoxy]et

hoxy]oxane

Not explicitly stated, likely a
Appearance liquid or oil based on similar

PEG compounds

Soluble in organic solvents
such as Dimethyl Sulfoxide
Solubility (DMSO), Dichloromethane
(DCM), and
Dimethylformamide (DMF)

Hazard Identification and Safety Precautions

While a specific Safety Data Sheet (SDS) for Br-PEG4-THP is not readily available in the
public domain, a hazard assessment can be made based on the functional groups present and
data from structurally related molecules.

Potential Hazards:

» Alkylation Agent: The presence of a terminal bromide makes Br-PEG4-THP a potential
alkylating agent. Alkylating agents are reactive compounds that can covalently modify
biological macromolecules, including DNA, and should be handled as potentially mutagenic.

o Skin and Eye Irritant: Similar to other reactive organic compounds, direct contact with skin or
eyes may cause irritation, redness, and pain.

o Respiratory Tract Irritant: Inhalation of vapors or aerosols may cause irritation to the
respiratory system.
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» Flammability: The tetrahydropyran (THP) component is a flammable liquid. While the overall
flammability of Br-PEG4-THP is not documented, it should be handled away from ignition
sources.

Recommended Safety Precautions:

e Engineering Controls: Work with Br-PEG4-THP should be conducted in a well-ventilated
chemical fume hood.

o Personal Protective Equipment (PPE):
o Gloves: Wear chemically resistant gloves (e.g., nitrile or neoprene).
o Eye Protection: Use safety glasses with side shields or chemical splash goggles.
o Lab Coat: A standard laboratory coat should be worn.

e Handling:

o

Avoid inhalation of vapors or aerosols.

[¢]

Prevent contact with skin and eyes.

o

Keep away from heat, sparks, and open flames.

[e]

Use only non-sparking tools.

o

Take precautionary measures against static discharge.

Experimental Protocols: Safe Handling and Storage
General Handling Protocol

This protocol outlines the essential steps for safely handling Br-PEG4-THP in a laboratory
setting.
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Safe Handling Workflow for Br-PEG4-THP
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Storage Protocol

Proper storage is crucial to maintain the integrity of Br-PEG4-THP and prevent degradation.

Temperature: Store at -20°C for long-term stability.

Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent moisture
and oxygen-mediated degradation.

Container: Keep the container tightly sealed.

Light: Protect from light.

Application in PROTAC Synthesis

Br-PEGA4-THP is a valuable tool in the development of PROTACSs, which are heterobifunctional
molecules that induce the degradation of a target protein of interest (POI). APROTAC consists
of a ligand for the POI and a ligand for an E3 ubiquitin ligase, connected by a linker. Br-PEG4-
THP serves as a component of this linker.

The following diagram illustrates the general role of a bifunctional linker like Br-PEG4-THP in
the formation of a PROTAC.
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Role of Br-PEG4-THP in PROTAC Synthesis

First Aid Measures

In the event of exposure to Br-PEG4-THP, the following first aid measures should be taken
immediately:

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.
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» Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water for at least 15 minutes. Seek medical attention if irritation persists.

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Spill and Disposal Procedures

o Spill: In case of a spill, evacuate the area. Wear appropriate PPE, including respiratory
protection. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a
sealed container for disposal.

» Disposal: Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Do not allow the material to enter drains or waterways.

This guide is intended to provide a framework for the safe handling of Br-PEG4-THP. It is
essential for all users to consult with their institution's Environmental Health and Safety (EHS)
department for specific guidelines and to review any available Safety Data Sheets for this or
structurally similar compounds. Always perform a thorough risk assessment before beginning
any new experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Br-PEG4-THP: A Technical Guide to Safe Handling and
Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8236500#br-peg4-thp-safety-data-sheet-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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